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Get Quote

For researchers and professionals in energetic materials, understanding the nuanced

differences between crystalline forms (polymorphs) of primary explosives is critical for safety,

performance, and application. This guide provides a comparative study of the explosive

properties of two known polymorphs of tetrazene, designated Form A and Form C, based on

available experimental data.

Tetrazene (5-[(1E)-3-amidiniotetraz-1-en-1-yl]tetrazolide hydrate) is a widely used primary

explosive that serves as a sensitizer in priming compositions.[1] Recent research has

characterized two distinct polymorphs, revealing subtle but important differences in their

physical and explosive characteristics.[1][2] Form C has been identified as the initial product of

synthesis, which can then transition to Form A under the influence of heat and water over time.

[3][4] While the performance of both forms in primer compositions is considered virtually

identical, their sensitivity to external stimuli shows slight variations.[4][5]

Comparative Analysis of Explosive Properties
The key differentiators in the explosive properties of Tetrazene Form A and Form C are their

sensitivities to mechanical stimuli, namely impact and friction. Thermal stability also shows a
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minor difference. The following table summarizes the quantitative data from experimental

studies.

Property Tetrazene Form A Tetrazene Form C Unit

Impact Sensitivity

(50% initiation

probability)

2.0 2.5 J

Friction Sensitivity

(50% initiation

probability)

5 8 N

Ignition Temperature

(DTA)
140 137 °C

[Source: Rýsavy, J., et

al. (2021)][1]

The data indicates that Form A is slightly more sensitive to both impact and friction than Form

C.[1] However, these differences are generally considered "industrially insignificant" for most

applications.[4][5]

Relationship Between Synthesis and Explosive
Properties
The formation of a specific tetrazene polymorph is dependent on the reaction conditions, which

in turn dictates the final explosive characteristics of the material. This relationship can be

visualized as a workflow from synthesis to properties.
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Synthesis & Transformation

Explosive Properties

Synthesis Reaction
(Aminoguanidine Salt + Sodium Nitrite)

Primary Product:
Form C

Initial Precipitation

Transformation
(Heat + Water + Time)

Form C Properties
- Impact Sensitivity: 2.5 J
- Friction Sensitivity: 8 N
- Ignition Temp: 137 °C

Secondary Product:
Form A

Form A Properties
- Impact Sensitivity: 2.0 J
- Friction Sensitivity: 5 N
- Ignition Temp: 140 °C

Click to download full resolution via product page

Synthesis pathway and resulting properties of tetrazene polymorphs.

Experimental Protocols
The data presented in this guide is based on specific, standardized experimental

methodologies.
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Synthesis of Tetrazene Polymorphs
Synthesis of Tetrazene Form A: This polymorph is prepared by dissolving sodium nitrite (7.50

g) and bisaminoguanidinium sulfate (8.75 g) in water (100 mL). The solution is then acidified

with acetic acid to a pH of 5.4 at 25 °C. The mixture is stirred at a temperature between 56–

58 °C for an extended period. After cooling, the resulting precipitate is filtered and washed

with water, ethanol, and acetone.[1]

Synthesis of Tetrazene Form C: The procedure for Form C is similar to that of Form A, but

with a significantly shorter reaction time. The reaction is stopped approximately 35 minutes

after the precipitation begins. To obtain a pure sample of Form C, the reaction is typically

carried out at 40 °C for 4 hours.[1]

Sensitivity Testing
Impact Sensitivity: The impact sensitivity is determined using a drop hammer apparatus, a

standard method for primary explosives.[4] A weight is dropped from a specified height onto

a sample of the explosive material to determine the energy required to cause an initiation

(ignition or detonation). The values provided (2.0 J and 2.5 J) represent the energy at which

there is a 50% probability of initiation.[1]

Friction Sensitivity: Friction sensitivity is measured using a friction sensitivity tester, such as

the FSKM-PEx.[6] In this test, a porcelain peg is pressed onto a sample of the explosive on a

porcelain plate with a specific force, and the plate is then moved. The force at which there is

a 50% probability of initiation is recorded.[1][7]

Thermal Analysis
Differential Thermal Analysis (DTA): The ignition temperature and thermal stability of the

tetrazene polymorphs were determined using a DTA 550 Ex thermal analyzer. A small

sample (3-5 mg) is heated in an open glass micro-test tube at a constant rate (e.g., 5

°C/min). The DTA records the temperature difference between the sample and a reference

material, showing exothermic decomposition events. For tetrazene, an exothermic

decomposition was observed to start at 128 °C, leading to detonation at 137 °C for Form C.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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